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Compound of Interest

Compound Name: 2-Methylindole

Cat. No.: B041428

Essential Safety and Handling Guide for 2-
Methylindole

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical, immediate safety and logistical information for the handling
and disposal of 2-Methylindole (CAS No. 95-20-5). Adherence to these procedures is
essential to ensure personnel safety and regulatory compliance in the laboratory.

Hazard Summary & Key Quantitative Data

2-Methylindole is a solid that is harmful if swallowed and causes skin and serious eye
irritation.[1][2][3] It is crucial to handle this compound with appropriate engineering controls and
personal protective equipment.
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Property Value Source
Molecular Formula CoHsN [1]
Molecular Weight 131.18 g/mol [1]

Reddish-violet to off-white
Appearance ) ) [1]
crystalline solid

Melting Point 56 - 60 °C (132.8 - 140 °F) [1]
N . 273 °C (523.4 °F) at 760
Boiling Point [1]
mmHg
Flash Point 141 °C (285.8 °F) [1]

Harmful if swallowed, Causes
Hazards skin irritation, Causes serious [11[2]

eye irritation

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense when handling 2-Methylindole. The
following equipment is mandatory.

Required PPE:

e Gloves: Chemical-resistant gloves (e.g., nitrile) are required. Always inspect gloves for tears
or holes before use.[4][5]

e Eye Protection: Chemical safety goggles or a face shield must be worn.[1][6]
o Lab Coat: A full-sleeved lab coat must be worn and fully fastened.

» Respiratory Protection: In cases of insufficient ventilation or when handling the powder
outside of a fume hood, a NIOSH-approved N95 dust mask or a respirator with an
appropriate cartridge is necessary to prevent inhalation.[1][4][5]
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Operational Plan: Step-by-Step Handling
Procedures

This section outlines the procedural workflow for safely handling 2-Methylindole from
preparation to post-handling cleanup.

Pre-Handling Preparations

o Designated Area: All handling of 2-Methylindole solid should occur within a designated
area, such as a certified chemical fume hood, to minimize inhalation exposure.[7]

o Gather Materials: Ensure all necessary equipment (spatulas, weigh boats, glassware, etc.)
and waste containers are inside the fume hood before you begin.

e PPE Donning Sequence:
1. Perform hand hygiene.
2. Put on the lab coat.
3. Put on the N95 respirator or other required respiratory protection.
4. Put on safety goggles or a face shield.

5. Put on gloves, ensuring the cuffs of the gloves overlap with the sleeves of the lab coat.

Sample Experimental Protocol: Preparation of a 2-
Methylindole Solution

This protocol details the preparation of a 100 mL of a 0.1 M solution of 2-Methylindole in
ethanol.

e Taring the Balance: Place a clean, dry weigh boat on an analytical balance located within the
fume hood and tare the balance.

e Weighing the Compound: Carefully weigh 1.31 g of 2-Methylindole onto the weigh boat.
Avoid creating dust. If any solid is spilled, decontaminate the area immediately (see Section
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5).
Dissolution:

Transfer the weighed 2-Methylindole to a 100 mL volumetric flask.

[e]

Add approximately 50 mL of ethanol to the flask and swirl gently to dissolve the solid.

o

Once dissolved, add ethanol to the 100 mL mark.

[¢]

[e]

Cap the flask and invert several times to ensure a homogenous solution.

Post-Handling Procedures

Decontamination: All non-disposable equipment that has come into contact with 2-
Methylindole must be decontaminated (see Section 5).

Waste Disposal: Dispose of all waste as outlined in the Disposal Plan (Section 4).
PPE Doffing Sequence:

1. Remove gloves using a technique that avoids skin contact with the outer surface.
2. Remove the lab coat, turning it inside out as it is removed.

3. Perform hand hygiene.

4. Remove eye protection.

5. Remove respiratory protection.

6. Perform hand hygiene again.

Disposal Plan

Proper disposal of 2-Methylindole and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation and Collection
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» Solid Waste: Collect unused 2-Methylindole, contaminated weigh boats, gloves, and other
solid materials in a designated, sealed, and clearly labeled hazardous waste container.

» Liquid Waste: Unused or waste solutions of 2-Methylindole should be collected in a
separate, sealed, and clearly labeled hazardous waste container.

e Sharps: Any contaminated sharps (needles, broken glass) must be placed in a puncture-
resistant sharps container.

Waste Labeling and Storage

o All waste containers must be labeled with "Hazardous Waste" and the full chemical name "2-
Methylindole".

o Store waste containers in a designated satellite accumulation area away from incompatible
materials such as strong oxidizing agents, strong acids, acid anhydrides, and acid chlorides.

[1][2]

Decontamination and Spill Cleanup
Equipment Decontamination

e Pre-rinse: Rinse glassware and equipment with a suitable solvent (e.g., ethanol) to remove
the bulk of the 2-Methylindole residue. Collect this rinse as hazardous waste.

e Wash: Wash the equipment with soap and water.

¢ Final Rinse: Rinse with deionized water.

Spill Cleanup Procedure

o Evacuate and Alert: Alert others in the area and evacuate if the spill is large or in a poorly
ventilated space.

o Containment: For a solid spill, carefully cover it with a damp paper towel to avoid generating
dust. For a liquid spill, contain it with an inert absorbent material (e.g., vermiculite, sand).

e Cleanup:
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o Wearing appropriate PPE, carefully scoop the contained material into a hazardous waste
container.

o Wipe the spill area with a cloth dampened with a soapy water solution.

o Place all cleanup materials into the hazardous waste container.

e Ventilate: Ensure the area is well-ventilated after the cleanup is complete.

Workflow and Safety Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041428?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

